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Compound of Interest

Compound Name: 2,2,3,5-Tetramethylhexanal

Cat. No.: B15263473 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2,2,3,5-Tetramethylhexanal and

Related Aliphatic Aldehydes

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety data for 2,2,3,5-Tetramethylhexanal is not readily available. A

Safety Data Sheet (SDS) for a product from Sigma-Aldrich (Product Number 80165), which is

likely 2,2,3,5-Tetramethylhexanal, indicates that the substance is not classified as hazardous.

However, due to the lack of explicit confirmation and the potential for hazards associated with

aliphatic aldehydes as a class, this guide provides a comprehensive overview of safety and

handling procedures based on structurally similar compounds. The information presented

herein should be used as a guide and supplemented with professional judgment and a

thorough risk assessment before handling this or any chemical.

Executive Summary
This technical guide provides a detailed overview of the safety, handling, and emergency

procedures for 2,2,3,5-Tetramethylhexanal and related aliphatic aldehydes. Due to the limited

availability of specific data for 2,2,3,5-Tetramethylhexanal, this document incorporates

information from structurally similar C8-C10 aldehydes to provide a comprehensive safety

profile. The guide is intended for researchers, scientists, and drug development professionals

who may handle this compound. It covers hazard identification, exposure controls, personal

protection, and emergency response protocols. All quantitative data is presented in

comparative tables, and key procedures are visualized using logical diagrams.
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Hazard Identification and Classification
While a likely SDS for 2,2,3,5-Tetramethylhexanal classifies it as not hazardous, other

branched and linear aliphatic aldehydes in a similar carbon range (C8-C10) are associated with

several hazards. It is prudent to be aware of these potential risks when handling any novel

aldehyde.

General Hazards of Aliphatic Aldehydes:

Flammability: Many aliphatic aldehydes are combustible or flammable liquids.[1]

Skin and Eye Irritation: Direct contact can cause skin irritation and serious eye irritation.[1][2]

Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.

Aquatic Toxicity: These compounds can be harmful to aquatic life with long-lasting effects.[2]

[3]

Instability: Aldehydes are prone to oxidation to form carboxylic acids and can undergo

polymerization.

Comparative Toxicological Data of Structurally Similar
Aldehydes
The following table summarizes the key toxicological data for Decanal (C10), a linear aldehyde,

which can serve as a conservative reference.
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Parameter Decanal (Aldehyde C10)

GHS Classification

Flammable Liquid 4, Skin Irritation 2, Eye

Irritation 2A, Aquatic Acute 2, Aquatic Chronic

3[1]

Signal Word Warning[1]

Hazard Statements

H227 (Combustible liquid), H315 (Causes skin

irritation), H319 (Causes serious eye irritation),

H401 (Toxic to aquatic life), H412 (Harmful to

aquatic life with long lasting effects)[1]

Acute Toxicity (Oral) LD50, Mouse: > 41,750 mg/kg

Acute Toxicity (Dermal) LD50, Rabbit: 4,193 mg/kg

Eye Irritation Rabbit: Irritating to eyes[2]

Skin Irritation

Rabbit: No skin irritation (conflicting data exists,

with other sources stating it causes skin

irritation)[2]

Aquatic Toxicity LC50, Rainbow Trout (96h): 1.45 mg/L

Data sourced from publicly available Safety Data Sheets.

Physical and Chemical Properties
Specific physical and chemical properties for 2,2,3,5-Tetramethylhexanal are not well-

documented. The table below presents data for related compounds to provide an estimate of

expected properties.
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Property
2,2,3,5-Tetramethylhexane
(Alkane Analog)

Decanal (Linear Aldehyde
Analog)

Molecular Formula C10H22[4][5][6] C10H20O[1]

Molecular Weight 142.28 g/mol [4] 156.27 g/mol

Boiling Point ~148 °C[6] 208-209 °C

Flash Point Not Available 83 °C (181.4 °F)

Density ~0.733 g/cm³ 0.828 g/cm³

Experimental Protocols: General Handling and
Storage
While specific experimental protocols for 2,2,3,5-Tetramethylhexanal are not available, the

following general procedures for handling aliphatic aldehydes should be followed to ensure

safety.

Personal Protective Equipment (PPE)
A risk assessment should be conducted for any new procedure. However, as a minimum, the

following PPE should be worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes.

Safe Handling Workflow
The following diagram illustrates a general workflow for the safe handling of aliphatic aldehydes

in a laboratory setting.
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General Workflow for Safe Handling of Aliphatic Aldehydes

Preparation

Handling

Storage Waste Disposal

Conduct Risk Assessment

Review Safety Data Sheet (if available)

Gather appropriate PPE

Work in a well-ventilated area
(e.g., chemical fume hood)

Ground containers when transferring
large volumes to prevent static discharge

Keep containers tightly closed
when not in use

Store in a cool, dry, well-ventilated area Collect waste in a labeled,
compatible container

Segregate from incompatible materials
(e.g., strong oxidizing agents, bases)

Store away from heat and ignition sources

Dispose of waste according to
institutional and local regulations

Click to download full resolution via product page

Caption: A general workflow for the safe handling of aliphatic aldehydes.
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Storage and Stability
Aliphatic aldehydes require careful storage to prevent degradation.

Inert Atmosphere: For long-term storage, it is recommended to store under an inert

atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Temperature: Store in a cool, dry place. Avoid direct sunlight and heat sources.

Material Compatibility: Store in tightly sealed containers made of appropriate materials (e.g.,

glass or compatible polymers).

Segregation: Store separately from strong oxidizing agents, strong bases, and reducing

agents.

Emergency Procedures
In the event of an accidental release or exposure, the following procedures should be followed.

First Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention if symptoms persist.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Spill Response
The appropriate response to a spill will depend on the size and location of the spill.
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Small Spills (in a fume hood): Absorb the spill with an inert material (e.g., vermiculite, sand,

or earth) and place it in a suitable container for disposal. Clean the spill area with a suitable

solvent, followed by soap and water.

Large Spills (or spills outside a fume hood): Evacuate the area immediately.[7] Alert others in

the vicinity and contact your institution's emergency response team.[7] If it is safe to do so,

remove all sources of ignition and ventilate the area.[7]

Emergency Response Decision Tree
The following diagram provides a decision-making framework for responding to a chemical

spill.
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Emergency Spill Response Decision Tree for Aldehydes

Spill Occurs

Is the spill large (>1L),
 in a public area, or are you

untrained to handle it?

Evacuate the area.
Alert others.

Call emergency services.

Yes
Is the spill small (<1L),

contained, and you are trained
to handle it?

No

No

Don appropriate PPE.

Yes

Contain the spill with
inert absorbent material.

Collect absorbent material into a
sealed container for hazardous waste.

Decontaminate the spill area.

Report the incident to your supervisor.

Click to download full resolution via product page

Caption: A decision tree for responding to an aldehyde spill.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.

[2]

Specific Hazards: Vapors may form explosive mixtures with air.[8] Combustion may produce

carbon oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Conclusion
While 2,2,3,5-Tetramethylhexanal is likely of low hazard based on available information, the

general properties of aliphatic aldehydes warrant careful handling and adherence to safety

protocols. Researchers, scientists, and drug development professionals should treat this

compound with the appropriate level of caution, utilizing proper personal protective equipment,

working in well-ventilated areas, and being prepared for potential emergencies. A thorough risk

assessment should always precede any new experimental work with this or any related

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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